98-66-8

4-Chlorobenzenesulfonic acid

In Stock

• CAS RN:
• 98-66-8

• Formula:
• C6H5ClO3S

• InChI:
• InChI=1S/C6H5ClO3S/c7-5-1-3-6(4-2-5)11(8,9)10/h1-4H,(H,8,9,10)

• InChIKey:
• RJWBTWIBUIGANW-UHFFFAOYSA-N

• 4-Chlorobenzenesulfonic acid is the major polar by-product formed during the chemical synthesis of 1,1,1-trichloro-2,2-bis-(4-chlorophenyl)ethane (DDT).
  
  

Bicyclo[2.2.1]hept-2-ene

In Stock

• CAS RN:
• 498-66-8

• Formula:
• C7H10

• InChI:
• InChI=1S/C7H10/c1-2-7-4-3-6(1)5-7/h1-2,6-7H,3-5H2

• InChIKey:
• JFNLZVQOOSMTJK-UHFFFAOYSA-N

• The vinylic polymerization of bicyclo[2.2.1]hept-2-ene (norbornene) with Co(II) compounds and the metallocene [η ⁵-(C₅Me₅)Co-η ²-Cl]₂, in chlorobenzene activated with methylaluminoxane (MAO) has been reported. Co(II) catalyzed polymerization of bicyclo[2.2.1]hept-2-ene in the presence of ethene has been reported.
  Norbornene is an alkene and a bridged compound.
  

4-amino-N-butyl-N-methylbenzenesulfonamide

In Stock

• CAS RN:
• 217798-66-8

• Formula:
• C11H18N2O2S

• InChI:
• InChI=1S/C11H18N2O2S/c1-3-4-9-13(2)16(14,15)11-7-5-10(12)6-8-11/h5-8H,3-4,9,12H2,1-2H3

• InChIKey:
• JHLGCVXRTFDKOD-UHFFFAOYSA-N

• 4-amino-N-butyl-N-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C11H18N2O2S and its molecular weight is 242.34. The purity is usually 95%.

4-(4-Oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-4-azatricyclo[5.2.1.0^{2,6}]dec-8-ene-3,5-dione

In Stock

• CAS RN:
• 301298-66-8

• Formula:
• C12H10N2O3S2

• InChI:
• InChI=1S/C12H10N2O3S2/c15-7-4-19-12(18)13(7)14-10(16)8-5-1-2-6(3-5)9(8)11(14)17/h1-2,5-6,8-9H,3-4H2

• InChIKey:
• ZCUDFBWMQUMDIC-UHFFFAOYSA-N

• 4-(4-Oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-4-azatricyclo[5.2.1.0^{2,6}]dec-8-ene-3,5-dione is a useful research compound. Its molecular formula is C12H10N2O3S2 and its molecular weight is 294.34. The purity is usually 95%.

7-(Trifluoromethyl)-1-benzothiophene-2-carboxylic acid

In Stock

• CAS RN:
• 550998-66-8

• Formula:
• C10H5F3O2S

• InChI:
• InChI=1S/C10H5F3O2S/c11-10(12,13)6-3-1-2-5-4-7(9(14)15)16-8(5)6/h1-4H,(H,14,15)

• InChIKey:
• ZAKLURALPFCOEH-UHFFFAOYSA-N

• 7-(Trifluoromethyl)-1-benzothiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C10H5F3O2S and its molecular weight is 246.21 g/mol. The purity is usually 95%.

4-(Cyclohexyloxy)-3-fluoroaniline

In Stock

• CAS RN:
• 937598-66-8

• Formula:
• C12H16FNO

• InChI:
• InChI=1S/C12H16FNO/c13-11-8-9(14)6-7-12(11)15-10-4-2-1-3-5-10/h6-8,10H,1-5,14H2

• InChIKey:
• POSBLDQUUHXASU-UHFFFAOYSA-N

• 4-(Cyclohexyloxy)-3-fluoroaniline is a useful research compound. Its molecular formula is C12H16FNO and its molecular weight is 209.26 g/mol. The purity is usually 95%.

2-Debenzoyl-2-pentenoyl Docetaxel

In Stock

• CAS RN:
• 1412898-66-8

• Formula:
• C41H55NO14

• 2-Debenzoyl-2-pentenoyl Docetaxel is a useful research compound. Its molecular formula is C41H55NO14 and its molecular weight is 785.89. The purity is usually 95%.

2-[5-amino-4-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-3-(methylthio)-1H-pyrazol-1-yl]-N-(2-chlorobenzyl)acetamide

Usually In Stock

• CAS RN:
• 1019098-66-8

• Formula:
• C22H19ClN6O4S

• InChI:
• InChI=1S/C22H19ClN6O4S/c1-34-22-18(21-26-20(28-33-21)12-6-7-15-16(8-12)32-11-31-15)19(24)29(27-22)10-17(30)25-9-13-4-2-3-5-14(13)23/h2-8H,9-11,24H2,1H3,(H,25,30)

• InChIKey:
• GOKQCLRLAAGCJJ-UHFFFAOYSA-N

• 2-[5-amino-4-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-3-(methylthio)-1H-pyrazol-1-yl]-N-(2-chlorobenzyl)acetamide is a useful research compound. Its molecular formula is C22H19ClN6O4S and its molecular weight is 498.94. The purity is usually 95%.

5-[3-(2,5-dimethylphenyl)-1H-pyrazol-5-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole

In Stock

• CAS RN:
• 1239498-66-8

• Formula:
• C20H18N4O2

• InChI:
• InChI=1S/C20H18N4O2/c1-12-4-5-13(2)16(10-12)17-11-18(23-22-17)20-21-19(24-26-20)14-6-8-15(25-3)9-7-14/h4-11H,1-3H3,(H,22,23)

• InChIKey:
• FXZPEUSVEJJXCA-UHFFFAOYSA-N

• 5-[3-(2,5-dimethylphenyl)-1H-pyrazol-5-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C20H18N4O2 and its molecular weight is 346.4 g/mol. The purity is usually 95%.

N-(2-hydroxy-3-(2-oxopyridin-1(2H)-yl)propyl)-2-(trifluoromethoxy)benzamide

In Stock

• CAS RN:
• 1705998-66-8

• Formula:
• C16H15F3N2O4

• InChI:
• InChI=1S/C16H15F3N2O4/c17-16(18,19)25-13-6-2-1-5-12(13)15(24)20-9-11(22)10-21-8-4-3-7-14(21)23/h1-8,11,22H,9-10H2,(H,20,24)

• InChIKey:
• WWZKDJPHCVSQEN-UHFFFAOYSA-N

• N-(2-hydroxy-3-(2-oxopyridin-1(2H)-yl)propyl)-2-(trifluoromethoxy)benzamide is a useful research compound. Its molecular formula is C16H15F3N2O4 and its molecular weight is 356.301. The purity is usually 95%.

N,3-dicyclopropyl-1,2,4-thiadiazol-5-amine

• CAS RN:
• 1491298-66-8

• Formula:
• C8H11N3S

• InChI:
• InChI=1S/C8H11N3S/c1-2-5(1)7-10-8(12-11-7)9-6-3-4-6/h5-6H,1-4H2,(H,9,10,11)

• InChIKey:
• PRVUWSAVDYJOQV-UHFFFAOYSA-N

• N,3-dicyclopropyl-1,2,4-thiadiazol-5-amine is a useful research compound. Its molecular formula is C8H11N3S and its molecular weight is 181.26 g/mol. The purity is usually 95%.

(2,2-Difluoro-6-oxaspiro[2.5]octan-1-yl)methanamine hydrochloride

In Stock

• CAS RN:
• 2230798-66-8

• Formula:
• C8H14ClF2NO

• InChI:
• InChI=1S/C8H13F2NO.ClH/c9-8(10)6(5-11)7(8)1-3-12-4-2-7;/h6H,1-5,11H2;1H

• InChIKey:
• ZPHZTATWAGINRJ-UHFFFAOYSA-N

• (2,2-Difluoro-6-oxaspiro[2.5]octan-1-yl)methanamine hydrochloride is a useful research compound. Its molecular formula is C8H14ClF2NO and its molecular weight is 213.65. The purity is usually 95%.

3-methyl-3H,4H,5H,6H,7H-[1,2,3]triazolo[4,5-b]pyridine-7-carboxylic acid

• CAS RN:
• 1803611-98-4; 1823998-66-8

• Formula:
• C7H10N4O2

• InChI:
• InChI=1S/C7H10N4O2/c1-11-6-5(9-10-11)4(7(12)13)2-3-8-6/h4,8H,2-3H2,1H3,(H,12,13)

• InChIKey:
• JFQNURHEPZHBEY-UHFFFAOYSA-N

• 3-methyl-3H,4H,5H,6H,7H-[1,2,3]triazolo[4,5-b]pyridine-7-carboxylic acid is a useful research compound. Its molecular formula is C7H10N4O2 and its molecular weight is 182.183. The purity is usually 95%.